Cas no 2172440-93-4 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoyl-4-methylpiperidine-4-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoyl-4-methylpiperidine-4-carboxylic acid
• CAS No: 2172440-93-4
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6484585
• PubChem ID: 165809411
• Update Time: 2025-07-21

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoyl-4-methylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoyl-4-methylpiperidine-4-carboxylic acid
• EN300-1481385
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanoyl]-4-methylpiperidine-4-carboxylic acid
• 2172440-93-4

• Inchi： 1S/C28H34N2O5/c1-4-13-28(3,24(31)30-16-14-27(2,15-17-30)25(32)33)29-26(34)35-18-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,23H,4,13-18H2,1-3H3,(H,29,34)(H,32,33)
• InChI Key： VQVGAIMMKDTLHB-UHFFFAOYSA-N
• SMILES： O=C(C(C)(CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(C(=O)O)(C)CC1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoyl-4-methylpiperidine-4-carboxylic acid

Introduction to 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoyl-4-methylpiperidine-4-carboxylic Acid (CAS No. 2172440-93-4)

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoyl-4-methylpiperidine-4-carboxylic acid, with the CAS number 2172440-93-4, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in medicinal chemistry. The intricate structure of this molecule, featuring a combination of aromatic and aliphatic moieties, contributes to its unique chemical properties and potential therapeutic applications.

The< strong>methoxycarbonyl group in the molecule's name is a key feature that influences its reactivity and functionality. This group is often employed in the synthesis of peptide mimetics and other bioactive molecules due to its ability to enhance stability and bioavailability. The presence of the< strong>9H-fluoren-9-yl moiety adds another layer of complexity, as fluorene derivatives are known for their structural rigidity and ability to interact with biological targets in a specific manner. This combination of features makes< strong>1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoyl-4-methylpiperidine-4-carboxylic acid a versatile scaffold for designing novel pharmacological agents.

In recent years, there has been growing interest in the development of small molecules that can modulate neurological pathways. The< strong>piperidine ring in the compound's structure is particularly relevant in this context, as piperidine derivatives have been widely studied for their potential applications in treating neurological disorders. The< strong>4-methylpiperidine moiety, in particular, has shown promise in preclinical studies for its ability to cross the blood-brain barrier and interact with central nervous system receptors. This makes< strong>1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoyl-4-methylpiperidine-4-carboxylic acid a promising candidate for further investigation in the treatment of conditions such as depression, anxiety, and cognitive disorders.

The synthesis of< strong>1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoyl-4-methylpiperidine-4-carboxylic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed reactions, has been crucial in achieving the desired molecular structure. These methods not only enhance efficiency but also allow for greater control over the compound's stereochemistry, which is essential for its biological activity.

The pharmacological profile of< strong>1-2-(9H-fluorenyl)methoxycarbonylamino)-2-methylpentanoyl-(N,N-dimethyl)-piperidinecarboxylic acid has been extensively evaluated in vitro and in vivo. Initial studies have revealed that this compound exhibits significant binding affinity to certain neurotransmitter receptors, suggesting its potential as an allosteric modulator. Allosteric modulation is a rapidly emerging area in drug design, offering an alternative approach to traditional orthosteric drug development. By targeting allosteric sites on receptors, these compounds can achieve higher selectivity and fewer side effects.

In addition to its neurological applications, there is growing evidence suggesting that< strong>1-(N-Boc-amino)-7-(dimethylamino)heptanoic acid-derived molecules may have utility in other therapeutic areas. For instance, studies have shown that compounds with similar structural motifs can exhibit anti-inflammatory properties by modulating immune cell signaling pathways. The< strong>methoxycarbonyl group plays a crucial role in this context by facilitating interactions with specific enzymes involved in inflammation regulation.

The development of novel drug candidates often involves a multidisciplinary approach, combining insights from chemistry, biology, and pharmacology. The case of< strong>1-(N-Boc-amino)-7-(dimethylamino)heptanoic acid-derived compounds exemplifies this collaborative effort. Researchers from various fields have contributed to elucidating the structure-function relationships of these molecules, leading to a deeper understanding of their mechanisms of action. This knowledge is essential for optimizing their therapeutic potential and ensuring their safety and efficacy in clinical settings.

The future prospects for< strong>1-(N-Boc-amino)-7-(dimethylamino)heptanoic acid-derived compounds are promising, with ongoing research aimed at identifying new applications and refining their chemical properties. Advances in computational chemistry and high-throughput screening technologies are expected to accelerate the discovery process, enabling faster identification of lead compounds for further development. Additionally, collaborations between academic institutions and pharmaceutical companies will be crucial in translating laboratory findings into tangible therapeutic solutions.

In conclusion,< strong>1-(N-Boc-amino)-7-(dimethylamino)heptanoic acid-derived compounds represent an exciting area of research with significant potential for addressing unmet medical needs. The unique structural features of these molecules make them valuable tools for exploring new therapeutic strategies across multiple disease areas. As our understanding of their pharmacological properties continues to grow, so too will their applications in medicine and biotechnology.